Cas no 36081-80-8 (1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-)
36081-80-8 structure
Product Name:1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-
CAS No:36081-80-8
MF:C15H11BrO2
MW:303.150643587112
CID:1474343
PubChem ID:10685823
Update Time:2025-04-20
1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-
- 1-(2-bromophenyl)-3-phenyl-1,3-Propanedione
- 1-(2'-bromophenyl)-3-phenylpropane-1,3-dione
- DA-31446
- 36081-80-8
- SCHEMBL3671416
- 2-bromo-dibenzoylmethane
-
- Inchi: 1S/C15H11BrO2/c16-13-9-5-4-8-12(13)15(18)10-14(17)11-6-2-1-3-7-11/h1-9H,10H2
- InChI Key: FOYARDQRQXBRJQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(CC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 301.99423
- Monoisotopic Mass: 301.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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